1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide

Specification

• CAS No.: 1251559-95-1
• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 1-[[4-[(2,4-dimethoxybenzoyl)amino]phenyl]methyl]-N-(3-methylphenyl)imidazole-4-carboxamide
• Standard InChI: InChI=1S/C27H26N4O4/c1-18-5-4-6-21(13-18)30-27(33)24-16-31(17-28-24)15-19-7-9-20(10-8-19)29-26(32)23-12-11-22(34-2)14-25(23)35-3/h4-14,16-17H,15H2,1-3H3,(H,29,32)(H,30,33)
• Standard InChI Key: XZNKVACJDNBODN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)OC)OC
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)OC)OC

Introduction

Synthesis and Preparation

The synthesis of compounds like 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide typically involves multi-step reactions, including amide formation and imidazole ring synthesis. These processes often require careful control of reaction conditions to achieve high yields and purity.

Biological Applications

Compounds with similar structures have been explored for their biological activities, including antimicrobial and anticancer properties. For example, derivatives of benzimidazole have shown promise in inhibiting dihydrofolate reductase, an enzyme crucial for bacterial and cancer cell growth.

Chemical Applications

In materials science, compounds with aromatic rings and heterocyclic structures are often used in the development of new materials with specific optical or electrical properties.

Research Findings and Future Directions

While specific research findings on 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide are not available, studies on related compounds suggest potential applications in drug development and materials science. Future research should focus on synthesizing this compound and evaluating its biological and chemical properties to explore its potential uses.